2-(3-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol

• IUPAC Name: 2-[3-(ethoxymethyl)piperidin-1-yl]ethanol
• InChI: InChI=1S/C10H21NO2/c1-2-13-9-10-4-3-5-11(8-10)6-7-12/h10,12H,2-9H2,1H3
• InChI Key: NDLTZMVHJCWBCP-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CCCN(C1)CCO
• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol

Description

2-(3-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol, also known as 2-Piperidin-1-yl-ethanol, is a synthetic compound with a wide range of applications in scientific research. It is an important building block for the synthesis of various compounds, including peptides, peptidomimetics, and other small molecules. It is also used in the study of enzyme-catalyzed reactions, as well as in the development of drug delivery systems.

Scientific Research Applications

Synthesis and Chemical Transformations

Research on the synthesis and transformations of compounds related to "2-(3-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol" includes the development of novel acetylene glycols and their derivatives. For instance, studies have been conducted on the reactions of 1-(2-ethoxyethyl)piperidin-4-one with propargyl alcohol, leading to the synthesis of asymmetric acetylenic γ-glycols. These glycols undergo various transformations, such as etherification and cyclization, to form complex structures with potential applications in organic synthesis (Bazhykova, 2021).

Pharmacological Properties

The pharmacological exploration of compounds structurally similar to "this compound" has led to the investigation of their potential as selective estrogen receptor modulators (SERMs). These studies involve the design and synthesis of chiral and racemic piperidin-4-ols, evaluating their activity against estrogen-responsive human breast cancer cells. Such research aims to develop novel SERMs based on these structural frameworks, highlighting the intersection of organic synthesis and pharmacological application (Yadav et al., 2011).

Corrosion Inhibition

Compounds with the piperidin-1-yl motif have also been synthesized for applications in corrosion inhibition. Cadmium(II) Schiff base complexes, incorporating similar structural features, have demonstrated significant corrosion inhibition properties on mild steel surfaces. This research not only contributes to the field of inorganic chemistry but also opens new avenues in materials science and corrosion engineering, showing the versatility of piperidin-1-yl derivatives in practical applications (Das et al., 2017).

Future Directions

While specific future directions for 2-(3-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol are not directly available from the search results, it’s clear that the development of new drugs involving piperidine derivatives is a significant area of research. This includes the development of fast and cost-effective methods for the synthesis of substituted piperidines.